Cas no 45993-54-2 (4-Sulfanylnaphthalen-1-ol)

• Product Name: 4-Sulfanylnaphthalen-1-ol
• CAS No: 45993-54-2
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 5053613
• PubChem ID: 10219653
• Update Time: 2025-06-07

4-Sulfanylnaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-sulfanylnaphthalen-1-ol
• 4-Hydroxy-naphthyl-(1)-mercaptan
• Z1613006756
• 4-Sulfanylnaphthalen-1-ol

• Inchi： 1S/C10H8OS/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,11-12H
• InChI Key： KYDWNVBQXHQXPT-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 176.02958605g/mol
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 4-Sulfanylnaphthalen-1-ol

Chemical Profile of 4-Sulfanylnaphthalen-1-ol (CAS No. 45993-54-2)

4-Sulfanylnaphthalen-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 45993-54-2, is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of naphthalene derivatives, characterized by a sulfur atom substituent at the 4-position of the naphthalene ring, and a hydroxyl group at the 1-position. The presence of both sulfur and hydroxyl functional groups imparts distinct reactivity and potential biological activity, making it a subject of extensive research.

The structural motif of 4-Sulfanylnaphthalen-1-ol consists of a fused aromatic system with significant electronic delocalization, influenced by the electron-withdrawing nature of the sulfur atom and the electron-donating effect of the hydroxyl group. This electronic configuration not only influences its spectroscopic properties but also its potential interactions with biological targets. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, which facilitates its use in various chemical synthesis and biological assays.

In recent years, 4-Sulfanylnaphthalen-1-ol has been explored for its potential applications in drug discovery and material science. The sulfur atom in this molecule serves as a versatile handle for further functionalization through various chemical transformations, including sulfonation, thiourea formation, and metal coordination. These modifications have opened up avenues for designing novel compounds with tailored properties for therapeutic purposes.

One of the most promising areas of research involving 4-Sulfanylnaphthalen-1-ol is its role as a bioactive scaffold. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, modifications at the sulfur or hydroxyl positions can lead to compounds with anti-inflammatory, antimicrobial, or anticancer properties. The precise tuning of these properties is achieved by leveraging computational chemistry tools to predict molecular interactions and optimize lead structures.

The pharmacokinetic profile of 4-Sulfanylnaphthalen-1-ol and its derivatives is another critical aspect being investigated. Researchers are focusing on enhancing bioavailability while minimizing potential side effects. This involves studying metabolic pathways and designing molecules that can withstand enzymatic degradation or undergo targeted biotransformation to active species within biological systems. Advances in mass spectrometry and high-performance liquid chromatography (HPLC) have enabled detailed characterization of these processes.

From a materials science perspective, 4-Sulfanylnaphthalen-1-ol has been utilized in the synthesis of functional materials such as organic semiconductors and luminescent dyes. The conjugated system provided by the naphthalene core, combined with the electron-donating hydroxyl group and electron-withdrawing sulfur atom, allows for fine-tuning of electronic properties. These materials are being explored for applications in optoelectronics, where their ability to absorb or emit light at specific wavelengths is highly valued.

The synthesis of 4-Sulfanylnaphthalen-1-ol typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. Key steps include selective sulfonation followed by reduction or oxidation to introduce the hydroxyl group at the desired position. Recent innovations in catalytic methods have improved yields and reduced waste, aligning with green chemistry principles. Continuous flow chemistry has also been adapted for these syntheses, offering scalability and reproducibility advantages.

In conclusion, 4-Sulfanylnaphthalen-1-ol (CAS No. 45993-54-2) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic pathways and biological activities associated with this molecule and its derivatives, its significance is expected to grow further.